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Compound of Interest

Compound Name: 2,2'-Dithiodipyridine

Cat. No.: B1663999

Essential Safety and Handling Guide for 2,2'-
Dithiodipyridine

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of 2,2'-Dithiodipyridine (CAS No. 2127-03-9), including operational
and disposal plans.

Chemical and Physical Properties
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Property Value
2,2'-Dipyridyl disulfide, Aldrithiol, 1,2-di(pyridin-
Synonyms .
2-yl)disulfane
Molecular Formula C10HsN2S2
Molecular Weight 220.31 g/mol [1]
White to off-white or beige to yellow crystalline
Appearance
powder[2]
Melting Point 56 - 58 °C[1]
Odor Stench[1][3]
Solubility Soluble in methanol (50mg/mL)[1]
Storage Temperature 0 - 8 °C, under inert gas as it is air sensitive[2]

Hazard Identification and Precautionary Statements

2,2'-Dithiodipyridine is considered a hazardous substance.[4] It causes skin irritation (H315),
serious eye irritation (H319), and may cause respiratory irritation (H335).[1][5]

Precautionary statements for safe handling include:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1][5]

P264: Wash hands and skin thoroughly after handling.[1][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][5]

P271: Use only outdoors or in a well-ventilated area.[5]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling 2,2'-
Dithiodipyridine. The following PPE is recommended:
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PPE Category

Specific
Recommendations

Rationale

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) approved eye
protection.[3][6]

To prevent eye irritation and
serious eye damage from dust

or splashes.[5]

Skin Protection

Wear impervious, chemical-
resistant gloves (e.g., nitrile
rubber). Gloves must be
inspected prior to use. Wear
fire/flame resistant and
impervious clothing to prevent

skin exposure.[3][6]

To prevent skin irritation and
absorption.[4][5] Contaminated
clothing should be removed

and washed before reuse.

Respiratory Protection

Respiratory protection is
required when dusts are
generated. A dust mask type
N95 (US) or equivalent is
recommended.[7] Use in a

well-ventilated area.[8]

To prevent respiratory tract

irritation.[5]

Operational Workflow for Handling 2,2'-

Dithiodipyridine

The following diagram outlines the standard operating procedure for handling 2,2'-

Dithiodipyridine from receipt to disposal.
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Operational Workflow for Handling 2,2'-Dithiodipyridine
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Caption: A step-by-step workflow for the safe handling of 2,2'-Dithiodipyridine.
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Detailed Experimental Protocols

Handling and Storage:

o Handling: Avoid all personal contact, including inhalation.[4] Wear appropriate protective
clothing and use only in a well-ventilated area.[4][8] Avoid dust formation.[1][3] Provide
appropriate exhaust ventilation at places where dust is formed.[1]

o Storage: Keep in a dry, cool, and well-ventilated place.[3] The container should be kept
tightly closed.[3] For long-term stability, store under an inert gas as the material is air
sensitive. Store at temperatures between 0 - 8°C.[2]

Accidental Release Measures:
e Minor Spills:

o Remove all ignition sources.[4]

[¢]

Clean up spills immediately.[4][8]

o

Avoid breathing dust and contact with skin and eyes.[4][8]

o

Use dry clean-up procedures and avoid generating dust.[4][8]

[¢]

Sweep up and shovel the material.[1]

[¢]

Place in a suitable, labeled container for waste disposal.[1][4]
e Major Spills:

o Clear the area of personnel and move upwind.[4]

o Alert Emergency Responders and inform them of the location and nature of the hazard.[4]
First-Aid Measures:

« If Inhaled: Move the person into fresh air.[1] If not breathing, give artificial respiration.[1] Call
a POISON CENTER or doctor if you feel unwell.
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e In Case of Skin Contact: Immediately remove all contaminated clothing.[4] Wash off with
soap and plenty of water.[1] If skin irritation occurs, get medical advice/attention.

e In Case of Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact
lenses, if present and easy to do, and continue rinsing.[1] If eye irritation persists, get
medical advice/attention.

« If Swallowed: Rinse mouth with water.[1] Never give anything by mouth to an unconscious
person.[1] Immediately make the victim drink water (two glasses at most). Consult a
physician.

Logical Relationships in Safety Procedures

The effective use of Personal Protective Equipment is directly linked to the specific handling
procedures for 2,2'-Dithiodipyridine.

Relationship between PPE and Handling Procedures

)

Prevents eye irritation  |Prevents skin contact

Prevents inhalation of dust

Personal Protective Equipment

Eye Protection Gloves Respiratory Protection

Click to download full resolution via product page

Caption: The role of PPE in mitigating risks during handling procedures.

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[4]
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e Product: Dispose of contents/container to an approved waste disposal plant. Leave
chemicals in their original containers; do not mix with other waste.

o Contaminated Packaging: Handle uncleaned containers like the product itself. Puncture
containers to prevent re-use and bury at an authorized landfill.[4]

It is crucial to consult with your institution's environmental health and safety office for specific
disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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